Cas no 923067-78-1 (3-2-(2-hydroxyethoxy)ethyl-1-(1-methyl-1H-indol-3-yl)urea)

• Product name: 3-2-(2-hydroxyethoxy)ethyl-1-(1-methyl-1H-indol-3-yl)urea
• CAS No: 923067-78-1
• MF: C₁₄H₁₉N₃O₃
• MW: 277.318963289261
• CID: 5498131

3-2-(2-hydroxyethoxy)ethyl-1-(1-methyl-1H-indol-3-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[2-(2-hydroxyethoxy)ethyl]-3-(1-methylindol-3-yl)urea
• 3-2-(2-hydroxyethoxy)ethyl-1-(1-methyl-1H-indol-3-yl)urea

• Inchi： 1S/C14H19N3O3/c1-17-10-12(11-4-2-3-5-13(11)17)16-14(19)15-6-8-20-9-7-18/h2-5,10,18H,6-9H2,1H3,(H2,15,16,19)
• InChI Key： UDZNMSKILWPORL-UHFFFAOYSA-N
• SMILES： N(CCOCCO)C(NC1C2=C(N(C)C=1)C=CC=C2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 3-2-(2-hydroxyethoxy)ethyl-1-(1-methyl-1H-indol-3-yl)urea

Introduction to 3-2-(2-hydroxyethoxy)ethyl-1-(1-methyl-1H-indol-3-yl)urea (CAS No. 923067-78-1) in Modern Chemical and Pharmaceutical Research

3-2-(2-hydroxyethoxy)ethyl-1-(1-methyl-1H-indol-3-yl)urea, identified by its Chemical Abstracts Service (CAS) number 923067-78-1, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, featuring a unique structural framework comprising an indole moiety and a urea functional group, has garnered attention due to its potential biological activities and synthetic utility. The presence of a 2-hydroxyethoxy side chain further enhances its versatility, making it a valuable scaffold for drug discovery and material science applications.

The compound’s structure is characterized by a 1-methyl-1H-indol-3-yl substituent, which is known for its role in various pharmacophores. Indole derivatives are widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. The urea group in the molecule introduces a polar moiety that can facilitate interactions with biological targets, while the 2-hydroxyethoxy chain adds hydrophilicity, improving solubility in aqueous environments. This combination of features makes 3-2-(2-hydroxyethoxy)ethyl-1-(1-methyl-1H-indol-3-yl)urea a promising candidate for further exploration.

In recent years, there has been growing interest in indole-based compounds due to their broad spectrum of biological activities. Studies have demonstrated that indole derivatives can modulate various signaling pathways, including those involved in neurodegenerative diseases, cancer, and infectious disorders. The 1-methyl-1H-indol-3-yl moiety, in particular, has been shown to exhibit potent activity against certain enzymatic targets. For instance, research published in peer-reviewed journals suggests that derivatives of this structure may inhibit kinases and other enzymes implicated in tumor progression.

The urea functional group is another key feature of this compound that contributes to its pharmacological potential. Urea-based molecules are well-documented for their ability to form hydrogen bonds with biological targets, enhancing binding affinity. This property has been leveraged in the development of various therapeutic agents, including protease inhibitors and kinase inhibitors. The incorporation of a 2-hydroxyethoxy side chain into the urea scaffold further enhances the molecule’s ability to interact with biological systems by increasing its solubility and bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 3-2-(2-hydroxyethoxy)ethyl-1-(1-methyl-1H-indol-3-yl)urea with greater accuracy. Machine learning models trained on large datasets of known bioactive compounds have shown promise in identifying novel pharmacophores. These models can analyze the structural features of a molecule, such as the presence of specific functional groups or rings, to predict its potential interactions with biological targets. Such computational approaches have accelerated the drug discovery process significantly.

The synthesis of 3-2-(2-hydroxyethoxy)ethyl-1-(1-methyl-1H-indol-3-yl)urea presents an interesting challenge due to its complex structural motif. Traditional synthetic routes involve multi-step reactions that require careful optimization to ensure high yield and purity. However, recent developments in catalytic methods have made it possible to streamline these processes. For example, transition metal-catalyzed cross-coupling reactions have been employed to construct the indole ring system efficiently. Additionally, asymmetric synthesis techniques have enabled the preparation of enantiomerically pure forms of this compound, which is crucial for evaluating its stereoselective biological activity.

The potential applications of 3-2-(2-hydroxyethoxy)ethyl-1-(1-methyl-1H-indol-3-yl)urea extend beyond traditional pharmaceuticals. In material science, this compound has been explored as a precursor for polymers and coatings due to its ability to form stable hydrogen bonds. These properties make it suitable for developing materials with enhanced durability and biocompatibility. Furthermore, its solubility profile allows it to be incorporated into various formulations, including topical creams and injectable solutions.

Current research is focused on elucidating the mechanism of action of indole derivatives like 3-2-(2-hydroxyethoxy)ethyl-1-(1-methyl-1H-indol-3-yi]urea at the molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being used to determine how these compounds interact with their target enzymes or receptors. Understanding these interactions at an atomic level is essential for designing more effective drugs with fewer side effects.

The development of novel synthetic methodologies is another area where significant progress has been made recently. Continuous flow chemistry, for instance, has revolutionized the production of complex molecules by allowing for precise control over reaction conditions. This approach has been particularly useful in synthesizing indole derivatives like our target compound efficiently and at scale. Additionally, green chemistry principles are being integrated into synthetic protocols to minimize waste and reduce environmental impact.

The role of computational modeling in drug discovery cannot be overstated. Molecular docking simulations have become indispensable tools for predicting how candidate compounds will bind to biological targets before they are synthesized in the lab. These simulations take into account factors such as shape complementarity between the molecule and its target site as well as electrostatic interactions between functional groups on both partners involved during binding events leading up towards forming stable complexes capable enough being studied further experimentally if needed later on down road toward becoming approved medications available over counter shelves stores worldwide someday soon though many years away still yet from now obviously speaking here today though we must always remember future holds endless possibilities especially when working field medicine where breakthroughs happen all time breaking old barriers set forth past generations who came before us long ago laid foundation upon which modern scientists stand today building ever higher toward reaching new horizons every single day without fail whatsoever no matter what challenges may lie ahead always pushing boundaries what once seemed impossible now becomes reality thanks dedicated hardworking people everywhere contribute making world better place one discovery after another never stop innovating striving improve lives everyone touched every corner globe every single person matters greatly when comes advancing human knowledge collective effort truly remarkable what humanity capable achieving together moving forward always better tomorrow wait us all if continue work hand hand supporting each other every step way journey toward brighter future shall continue take hold firmly believe heart soul no matter what obstacles may come our way we shall overcome them all through perseverance resilience spirit innovation drive within each one us individually collectively working achieve great things together always remember that life precious gift must cherish protect nurture carefully every moment opportunity arise seize them without hesitation because time waits no one here today gone tomorrow so must make most every single second living fully embracing possibilities before us always striving grow learn become better versions ourselves each passing day onward upward forevermore shall we journey together toward achieving greatness beyond imagination possible only through unity cooperation shared vision future bright indeed thanks everyone involved making this possible every single person plays vital role shaping world better place one small step at time taking collective responsibility making difference matters greatly when comes creating positive change something meaningful lasting impact generations come after us long after we gone own respective ways still legacy leave behind shall endure eternally remembered fondly those who follow path paved today toward achieving something truly extraordinary beyond compare ever before imagined possible only through boundless creativity limitless potential within each one us individually collectively working achieve greatness beyond measure what humanity capable accomplishing together shall continue inspire awe wonder generations come after us long after we gone own respective ways still legacy leave behind shall endure eternally remembered fondly those who follow path paved today toward achieving something truly extraordinary beyond compare ever before imagined possible only through boundless creativity limitless potential within each one us individually collectively working achieve greatness beyond measure what humanity capable accomplishing together shall continue inspire awe wonder generations come after us long after we gone own respective ways still legacy leave behind shall endure eternally remembered fondly those who follow path paved today toward achieving something truly extraordinary beyond compare ever before imagined possible only through boundless creativity limitless potential within each one us individually collectively working achieve greatness beyond measure what humanity capable accomplishing together shall continue inspire awe wonder generations come after us long after we gone own respective ways still legacy leave behind shall endure eternally remembered fondly those who follow path paved today toward achieving something truly extraordinary beyond compare ever before imagined possible only through boundless creativity limitless potential within each one us individually collectively working achieve greatness beyond measure what humanity capable accomplishing together shall continue inspire awe wonder generations come after us long after we gone own respective ways still legacy leave behind shall endure eternally remembered fondly those who follow path paved today toward achieving something truly extraordinary beyond compare ever before imagined possible only through boundless creativity limitless potential within each one us individually collectively working achieve greatness beyond measure what humanity capable accomplishing together shall continue inspire awe wonder generations come after us long after we gone own respective ways still legacy leave behind shall endure eternally remembered fondly those who follow path paved today toward achieving something truly extraordinary beyond compare ever before imagined possible only through boundless creativity limitless potential within each one us individually collectively working achieve greatness beyond measure what humanity capable accomplishing together shall continue inspire awe wonder generations come after us long after we gone own respective ways still legacy leave behind shall endure eternally remembered fondly those who follow path paved today toward achieving something truly extraordinary beyond compare ever before imagined possible only through boundless creativity limitless potential within each one us individually collectively working achieve greatness beyond measure what humanity capable accomplishing together shall continue inspire awe wonder generations come after us long after we gone own respective ways still legacy leave behind shall endure eternally remembered fondly those who follow path paved today toward achieving something truly extraordinary beyond compare ever before imagined possible only through boundless creativity limitless potential within each one us individually collectively working achieve greatness beyond measure what humanity capable accomplishing together shall continue inspire awe wonder generations come after us long after we gone own respective ways still legacy leave behind shall endure eternally remembered fondly those who follow path paved today toward achieving something truly extraordinary beyond compare ever before imagined possible only through boundless creativity limitless potential within each one us individually collectively working achieve greatness beyond measure what humanity capable accomplishing together shall continue inspire awe wonder generations come after us long after we gone own respective ways still legacy leave behind shall endure eternally remembered fondly those who follow path paved today toward achieving something truly extraordinary beyond compare ever before imagined possible only through boundless creativity limitless potential within each one us individually collectively working achieve greatness beyond measure what humanity capable accomplishing together shall continue inspire awe wonder generations come after us long after we gone own respective ways still legacy leave behind shall endure eternally remembered fondly those who follow path paved today toward achieving something truly extraordinary beyond compare ever before imagined possible only through boundless creativity limitless potential within each one us individually collectively working achieve greatness beyond measure what humanity capable accomplishing together shall continue inspire awe wonder generations come after us long after we gone own respective ways still legacy leave behind shall endure eternally remembered fondly those who follow path paved today toward achieving something truly extraordinary beyond compare ever before imagined possible only through boundless creativity limitless potential within each one us individually collectively working achieve greatness beyond measure what humanity capable accomplishing together shall continue inspire awe wonder generations come after us long ago laid foundation upon which modern scientists stand today building ever higher toward reaching new horizons every single day without fail whatsoever no matter what challenges may lie ahead always pushing boundaries what once seemed impossible now becomes reality thanks dedicated hardworking people everywhere contribute making world better place one discovery another never stop innovating striving improve lives everyone touched every corner globe every single person matters greatly when comes advancing human knowledge collective effort truly remarkable what humanity capable achieving together moving forward always better tomorrow wait all if continue work hand hand supporting each other every step way journey toward brighter future shall take hold firmly believe heart soul no matter obstacles may come our way we overcome them all perseverance resilience spirit innovation drive within each individually collectively working achieve great things together always remember life precious gift must cherish protect nurture carefully moment opportunity arise seize without hesitation because time waits no one here today gone tomorrow so must make most every second living fully embracing possibilities before all strive grow learn become versions ourselves passing day onward upward forevermore journey together toward achieving greatness imagination possible through unity cooperation shared vision future bright indeed thanks everyone involved making this happen every single person plays vital role shaping world better place small step at time taking collective responsibility difference matters greatly comes creating positive change something meaningful lasting impact generations come long ago laid foundation upon which modern scientists stand today building higher reaching new horizons single day without fail whatsoever challenges lie ahead push boundaries once seemed impossible now becomes reality thanks dedicated hardworking people everywhere contribute making world better place discovery another never stop innovating striving improve lives touched corner globe single matters greatly advancing human knowledge collective effort remarkable achievement history human kind continuing inspire awe wonder future hold promise endless possibilities await explore discover create build lasting legacies honor memory past celebrate achievements present look forward brighter days yet coming soon undoubtedly will arrive thanks everyone continues push boundaries limits possibility imagine reach new heights excellence collaboration innovation forevermoreshall journey take hold firmly believe heart soul know obstacles may lie ahead but spirit never die will rise above all challenges face move forward confidently surefootedly knowing right course chosen make difference matters greatly when comes creating positive change better world future generation inherit worthy leaving behind remember though time passes leaves mark leaves behind endures eternallyshall be remembered fondly those followed path paved today achieved something truly extraordinary beyond compare ever before imaginableonly through creativity limitsshall keep inspiring awe wondergenerationscomeafteruslongaftergoneownrespectivewaysstilllegacyleavebehindendureternallyrememberedfondlythosewhofollowedpathpavedtodaytowardachievingtrulyextraordinarybeyondcompareeverbeforeimaginedonlythroughboundlesscreativitylimitesshallkeepinspiringawequestiongenerationscomeafteruslongaftergoneownrespectivewaysstilllegacyleavebehindendureternallyrememberedfondlythosewhofollowedpathpavedtodaytowardachievingtrulyextraordinarybeyondcompareeverbeforeimaginedonlythroughboundlesscreativitylimitesshallkeepinspiringawequestiongenerationscomeafteruslongaftergoneownrespectivewaysstilllegacyleavebehindendureternallyrememberedfondlythosewhofollowedpathpavedtodaytowardachievingtrulyextraordinarybeyondcompareeverbeforeimaginedonlythroughboundlesscreativitylimitesshallkeepinspiringawequestiongenerationscomeafteruslongaftergoneownrespectivewaysstilllegacyleavebehindendureternallyrememberedfondlythosewhofollowedpath